4-(2-Fluoro-4-methylanilino)-7-hydroxy-6-methoxyquinazoline

• Molecular Formula: C16H14FN3O2
• Molecular Weight: 299.30 g/mol
• IUPAC Name: 4-(2-fluoro-4-methylanilino)-6-methoxyquinazolin-7-ol
• InChI: InChI=1S/C16H14FN3O2/c1-9-3-4-12(11(17)5-9)20-16-10-6-15(22-2)14(21)7-13(10)18-8-19-16/h3-8,21H,1-2H3,(H,18,19,20)
• InChI Key: ZJTCVOGUUPEOGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=NC=NC3=CC(=C(C=C32)OC)O)F

Description

4-(2-Fluoro-4-methylanilino)-7-hydroxy-6-methoxyquinazoline is a useful research compound. Its molecular formula is C16H14FN3O2 and its molecular weight is 299.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7-benzyloxy-4-(2-fluoro-4-methylanilino)-6-methoxyquinazoline hydrochloride (2 g, 4.7 mmol) in TFA (20 ml) was heated at 80° C. for 5 hours and stirred at ambient temperature overnight. The volatiles were removed under vacuum and the residue was suspended in water (50 ml). Solid sodium hydrogen carbonate was added until the pH was approximately 7. The precipitate was then collected by filtration, washed with water and dried under vacuum. The solid was purified by column chromatography eluting with methanol/methylene chloride (5/95). After removal of the solvent by evaporation, the solid was triturated with ether, collected by filtration, washed with ether and dried under vacuum to give 4-(2-fluoro-4-methylanilino)-7-hydroxy-6-methoxyquinazoline (1.04 g, 74%).